3,3,4,4-Tetrafluorobutan-1-amine;hydrochloride

• IUPAC Name: 3,3,4,4-tetrafluorobutan-1-amine;hydrochloride
• InChI: InChI=1S/C4H7F4N.ClH/c5-3(6)4(7,8)1-2-9;/h3H,1-2,9H2;1H
• InChI Key: YSRAEIAQDHSGEI-UHFFFAOYSA-N
• Canonical SMILES: C(CN)C(C(F)F)(F)F.Cl
• Molecular Formula: C4H8ClF4N
• Molecular Weight: 181.56 g/mol
• CAS No.: 2309453-93-6

Description

3,3,4,4-Tetrafluorobutan-1-amine;hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a derivative of butanamine and has four fluorine atoms attached to its structure. The hydrochloride form of this compound is commonly used in laboratory settings to study its mechanism of action and physiological effects.

Scientific Research Applications

Asymmetric Synthesis Applications

• The compound has been used in asymmetric intermolecular addition of non-acidic C–H bonds to imines, achieving high diastereoselectivity. This process is facilitated by using N-perfluorobutanesulfinyl imine as an activating substituent, with the sulfinyl group being removable via HCl, yielding highly enantiomerically enriched amine hydrochlorides (Wangweerawong, Bergman, & Ellman, 2014).

Catalysis and Reaction Studies

• Nanoscopic metal fluorides like AlF3 and BaF2 have been used as catalysts for reactions involving similar fluorinated butane compounds. These catalysts demonstrate selective reactions, such as dehydrochlorination and dehydrofluorination, and provide insights into the acid-base character of the catalysts (Teinz, Wuttke, Börno, Eicher, & Kemnitz, 2011).

Complex Formation and Interaction Studies

• Research on the structure of complexes formed by aromatic NH and OH proton donors with aliphatic amines, including tetrafluorobutan-1-amine;hydrochloride, helps in understanding the equilibrium between free molecules and complexes. This is crucial in analyzing the interactions and bonding characteristics in various solvents and temperatures (Castaneda, Denisov, & Schreiber, 2001).

Synthesis of Derivatives

• The compound's derivatives have been synthesized for various applications. For instance, amine-functionalized colloidal silica, useful in numerous applications and investigations, can be synthesized using related fluorinated butane compounds. Techniques like asymmetric flow field flow fractionation (AF4) are used to assess the uniformity of these preparations (Soto-Cantu, Cueto, Koch, & Russo, 2012).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.